N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)pent-4-enamide

• IUPAC Name: N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]pent-4-enamide
• InChI: InChI=1S/C14H18FN3O3S/c1-3-4-5-14(19)16-8-9-18-13-10-11(15)6-7-12(13)17(2)22(18,20)21/h3,6-7,10H,1,4-5,8-9H2,2H3,(H,16,19)
• InChI Key: ZKAKTIRTTPXUCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)CCC=C
• Molecular Formula: C14H18FN3O3S
• Molecular Weight: 327.38 g/mol

Description

N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)pent-4-enamide is a useful research compound. Its molecular formula is C14H18FN3O3S and its molecular weight is 327.37. The purity is usually 95%.
BenchChem offers high-quality N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)pent-4-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)pent-4-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Microwave-assisted Synthesis and Biological Activities : A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of molecules containing penicillanic acid or cephalosporanic acid, which are related to the chemical structure of interest. These compounds were evaluated for antimicrobial, antilipase, and antiurease activities, with some demonstrating moderate antimicrobial activity against test microorganisms (Başoğlu et al., 2013).

• Fluorine-18-Labeled Antagonists Research : Lang et al. (1999) synthesized fluorinated derivatives of WAY 100635, a compound structurally related to the compound of interest. These derivatives were radiolabeled with fluorine-18 and evaluated for biological properties in rats, demonstrating potential applications in neuroscience research (Lang et al., 1999).

• Synthesis of Fluorescent Dyes : Witalewska et al. (2019) used similar chemical structures as building blocks in the synthesis of various fluorescent dyes. These compounds displayed fluorescence in the range of 412–672 nm, suggesting applications in materials science and bioimaging (Witalewska et al., 2019).

• Anticancer Evaluation : Ravinaik et al. (2021) designed and synthesized benzamide derivatives, including structures related to the compound , for anticancer evaluation. Some of these derivatives exhibited significant anticancer activity, highlighting potential applications in cancer research (Ravinaik et al., 2021).

• Study on Antioxidant and Anticancer Properties : Sunil et al. (2010) investigated the antioxidant properties of triazolo-thiadiazoles, structurally related to the compound of interest. The study showed potent antioxidant effects and cytotoxic effects on hepatocellular carcinoma cells, suggesting applications in oxidative stress and cancer therapy research (Sunil et al., 2010).